Cas no 1131622-34-8 (1-(3-Carboxyphenyl methyl)-3-n-butyl piperazine)

• Product Name: 1-(3-Carboxyphenyl methyl)-3-n-butyl piperazine
• CAS No: 1131622-34-8
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• MDL: MFCD11112717
• CID: 2195083
• PubChem ID: 44828715
• Update Time: 2025-05-26

1-(3-Carboxyphenyl methyl)-3-n-butyl piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Carboxyphenyl methyl)-3-n-butyl piperazine
• 3-[(3-butylpiperazin-1-yl)methyl]benzoic acid
• AKOS015897823
• 1-(3-carboxyphenylmethyl)-3-n-butylpiperazine
• 1131622-34-8

• MDL： MFCD11112717
• Inchi： 1S/C16H24N2O2/c1-2-3-7-15-12-18(9-8-17-15)11-13-5-4-6-14(10-13)16(19)20/h4-6,10,15,17H,2-3,7-9,11-12H2,1H3,(H,19,20)
• InChI Key： NHMMOOKMTDQMSC-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CN1CCNC(CCCC)C1)=O

Computed Properties

• Exact Mass: 276.183778013Da
• Monoisotopic Mass: 276.183778013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 1-(3-Carboxyphenyl methyl)-3-n-butyl piperazine

Introduction to 1-(3-Carboxyphenyl methyl)-3-n-butyl piperazine (CAS No. 1131622-34-8)

1-(3-Carboxyphenyl methyl)-3-n-butyl piperazine, identified by the Chemical Abstracts Service Number (CAS No.) 1131622-34-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of chemicals, which are known for their diverse biological activities and utility in medicinal chemistry. The presence of both a carboxyphenyl methyl group and an n-butyl substituent in its molecular structure endows it with unique physicochemical properties and potential pharmacological effects.

The molecular structure of 1-(3-Carboxyphenyl methyl)-3-n-butyl piperazine consists of a piperazine ring substituted at the 1-position with a 3-carboxyphenyl methyl group and at the 3-position with an n-butyl group. This arrangement contributes to its complex interactions with biological targets, making it a promising candidate for further investigation in drug discovery. The compound's solubility, stability, and metabolic pathways are critical factors that determine its suitability for therapeutic applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperazine derivatives due to their ability to modulate various neurotransmitter systems and ion channels. Studies have shown that compounds with similar structural motifs can exhibit effects on serotonin receptors, dopamine pathways, and other key targets involved in neurological and psychiatric disorders. The specific substitution pattern in 1-(3-Carboxyphenyl methyl)-3-n-butyl piperazine may confer unique properties that make it a valuable tool for investigating these mechanisms.

One of the most compelling aspects of this compound is its potential role in the treatment of neurological conditions. Research indicates that piperazine derivatives can interact with a wide range of receptors, including those for serotonin (5-HT), dopamine (DA), and norepinephrine (NE). The 3-carboxyphenyl methyl group may enhance binding affinity to certain receptors, while the n-butyl group could influence intracellular signaling cascades. These interactions could be exploited to develop novel therapeutic agents for conditions such as depression, anxiety, and cognitive disorders.

Moreover, the carboxylic acid moiety in 1-(3-Carboxyphenyl methyl)-3-n-butyl piperazine suggests potential for further chemical modification, allowing researchers to fine-tune its pharmacological profile. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing efficacy and minimizing side effects. Such modifications could lead to the development of more potent and selective drugs with improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(3-Carboxyphenyl methyl)-3-n-butyl piperazine for biological activity. Molecular docking simulations and virtual screening techniques have been instrumental in identifying promising candidates for further experimental validation. These computational methods allow researchers to predict how a compound might interact with biological targets, thereby accelerating the drug discovery process.

In addition to its potential therapeutic applications, 1-(3-Carboxyphenyl methyl)-3-n-butyl piperazine may also find utility in research settings as a tool compound. Its unique chemical properties make it suitable for use in mechanistic studies aimed at understanding receptor function and signal transduction pathways. Such research could provide valuable insights into the underlying mechanisms of various neurological disorders and inform the design of future treatments.

The synthesis of 1-(3-Carboxyphenyl methyl)-3-n-butyl piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the desired molecular framework.

Evaluation of the safety profile is another critical aspect of developing any new pharmaceutical compound. Preclinical studies are essential to assess toxicity, pharmacokinetics, and potential side effects before moving into human trials. The structural features of 1-(3-Carboxyphenyl methyl)-3-n-butyl piperazine provide insights into its potential metabolic pathways and interactions with biological systems, which can guide safety assessments.

The growing body of research on piperazine derivatives underscores their significance as pharmacological tools. As our understanding of these compounds evolves, new opportunities for therapeutic intervention are likely to emerge. The specific characteristics of 1-(3-Carboxyphenyl methyl)-3-n-butyl piperazine, as highlighted by its CAS No. 1131622-34-8, position it as a compound worthy of further exploration in both academic and industrial settings.

In conclusion, 1-(3-Carboxyphenyl methyl)-3-n-butyl piperazine represents a fascinating area of study within pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a compelling candidate for further research. As scientists continue to unravel the complexities of drug design and development, compounds like this one will play an increasingly important role in advancing medical treatments for neurological and psychiatric disorders.